Cas no 1823134-35-5 (2-(1-methyl-1H-indol-2-yl)propanenitrile)

• Product Name: 2-(1-methyl-1H-indol-2-yl)propanenitrile
• CAS No: 1823134-35-5
• MF: C₁₂H₁₂N₂
• MW: 184.237082481384
• CID: 5936786
• PubChem ID: 150452128
• Update Time: 2025-06-08

2-(1-methyl-1H-indol-2-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-1H-indol-2-yl)propanenitrile
• EN300-1741059
• 1823134-35-5

• Inchi： 1S/C12H12N2/c1-9(8-13)12-7-10-5-3-4-6-11(10)14(12)2/h3-7,9H,1-2H3
• InChI Key： HOAGTNOYUGSZHU-UHFFFAOYSA-N
• SMILES： N1(C)C2C=CC=CC=2C=C1C(C#N)C

Computed Properties

• Exact Mass: 184.100048391g/mol
• Monoisotopic Mass: 184.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 28.7Ų

Additional information on 2-(1-methyl-1H-indol-2-yl)propanenitrile

Comprehensive Overview of 2-(1-methyl-1H-indol-2-yl)propanenitrile (CAS No. 1823134-35-5): Properties, Applications, and Industry Insights

2-(1-methyl-1H-indol-2-yl)propanenitrile (CAS No. 1823134-35-5) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique indole-based structure. This nitrile derivative features a methyl-substituted indole core, which is pivotal for its reactivity and potential applications. Researchers are increasingly exploring its role as a building block in synthetic chemistry, particularly for designing bioactive molecules targeting neurological and metabolic pathways.

The compound’s molecular formula, C₁₂H₁₂N₂, highlights its moderate lipophilicity, making it suitable for drug discovery projects where balanced solubility is critical. Recent studies suggest its utility in developing small-molecule inhibitors, aligning with the growing demand for precision medicine solutions. Industry trends indicate a surge in searches for indole derivatives and nitrile-containing compounds, reflecting their relevance in catalysis and material science.

From a synthetic perspective, 2-(1-methyl-1H-indol-2-yl)propanenitrile is often synthesized via Pd-catalyzed cross-coupling or Knoevenagel condensation, methods frequently queried in academic databases. Its crystalline solid form and stability under ambient conditions further enhance its practicality for lab-scale and industrial applications. Notably, its electrophilic nitrile group allows for versatile transformations, including hydrolysis to carboxylic acids or reduction to primary amines.

Environmental and regulatory considerations are also paramount. While not classified as hazardous, its handling requires standard laboratory safety protocols, a topic trending in ESG (Environmental, Social, and Governance)-focused forums. Analytical techniques like HPLC and NMR spectroscopy are typically employed for purity verification, addressing common user queries about quality control in fine chemical production.

In the context of green chemistry, researchers are investigating solvent-free or biocatalytic routes to synthesize this compound, responding to the demand for sustainable synthesis methods. Patent filings related to indole-2-propionitrile analogs have risen, particularly in crop protection and neuroprotective agent development, underscoring its cross-industry potential.

For suppliers and distributors, ensuring batch-to-batch consistency and regulatory compliance (e.g., REACH, FDA guidelines) is critical, as these terms rank highly in procurement-related searches. The compound’s pricing and global availability are influenced by raw material costs, such as 2-methylindole, another frequently searched keyword in chemical market reports.

Future directions may explore its integration into high-throughput screening libraries or covalent inhibitor design, areas gaining traction in AI-driven drug discovery. As interest in heterocyclic chemistry grows, CAS No. 1823134-35-5 exemplifies how niche intermediates can bridge academic innovation and industrial scalability.